Cas no 349403-05-0 (Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate)
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate is a sulfonamide-based piperazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 2,5-dichlorophenylsulfonyl group linked to a piperazine ring, further functionalized with an ethyl carboxylate moiety. This compound is of interest due to its versatility as a synthetic intermediate, particularly in the development of bioactive molecules targeting sulfonamide-sensitive pathways. The dichlorophenyl group enhances lipophilicity, while the piperazine core offers flexibility for further derivatization. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies, particularly in the design of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and stability under standard storage conditions.
349403-05-0 structure
Product Name:Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate
CAS No:349403-05-0
MF:C13H16Cl2N2O4S
MW:367.248140335083
MDL:MFCD00784475
CID:4713213
Update Time:2025-05-20
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 4-((2,5-DICHLOROPHENYL)SULFONYL)PIPERAZINECARBOXYLATE
- BAS 04859327
- ethyl 4-(2,5-dichlorobenzenesulfonyl)piperazine-1-carboxylate
- 4-(2,5-Dichloro-benzenesulfonyl)-piperazine-1-carboxylic acid ethyl ester
- SMR000012982
- ethyl 4-[(2,5-dichlorophenyl)sulfonyl]piperazinecarboxylate
- Oprea1_021887
- MLS002538042
- MLS000035298
- HMS2290E16
- STL253736
- ZB014820
- ST50276036
- Z33524281
- ethyl 4
- Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate
-
- MDL: MFCD00784475
- Inchi: 1S/C13H16Cl2N2O4S/c1-2-21-13(18)16-5-7-17(8-6-16)22(19,20)12-9-10(14)3-4-11(12)15/h3-4,9H,2,5-8H2,1H3
- InChI Key: PVKNTBYHVDCPNJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1S(N1CCN(C(=O)OCC)CC1)(=O)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 489
- XLogP3: 2.4
- Topological Polar Surface Area: 75.3
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E170735-0.5mg |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate |
349403-05-0 | 0.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E170735-1mg |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate |
349403-05-0 | 1mg |
$ 80.00 | 2022-06-05 | ||
| TRC | E170735-2.5mg |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate |
349403-05-0 | 2.5mg |
$ 155.00 | 2022-06-05 | ||
| abcr | AB163287-1 g |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate |
349403-05-0 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB163287-5 g |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate |
349403-05-0 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB163287-10 g |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate |
349403-05-0 | 10g |
€482.50 | 2023-05-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369864-50mg |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazine-1-carboxylate |
349403-05-0 | 98% | 50mg |
¥1648.00 | 2024-05-17 | |
| abcr | AB163287-1g |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate; . |
349403-05-0 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB163287-5g |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate; . |
349403-05-0 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB163287-10g |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate; . |
349403-05-0 | 10g |
€482.50 | 2024-06-10 |
Ethyl 4-((2,5-dichlorophenyl)sulfonyl)piperazinecarboxylate Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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